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Introduction

Dimethyl sulfate ((CH3)2S0a4), a diester of methanol and sulfuric acid, is a potent methylating
agent extensively utilized in organic synthesis.[1][2] Its high reactivity makes it a valuable
reagent in the pharmaceutical industry for the synthesis of various active pharmaceutical
ingredients. However, its utility is paralleled by its significant toxicity and hazardous nature,
necessitating a thorough understanding of its physicochemical properties for safe handling,
application, and disposal. This technical guide provides an in-depth overview of the core
physicochemical properties of dimethyl sulfate, complete with experimental methodologies and
visual representations of key data relationships and safety protocols.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of dimethyl sulfate are summarized in
the tables below. These properties are crucial for designing experiments, developing safe
handling procedures, and predicting its behavior in various chemical and biological systems.

Table 1: General and Physical Properties of Dimethyl
Sulfate
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Property Value Source
Molecular Formula (CH3)2S0a4 [3114]
Molecular Weight 126.13 g/mol 516171
Appearance Colorless, oily liquid [516][8]
Odor Faint, onion-like [5116119]
Density 1.3322 g/cm3 at 20 °C [5][10]
Melting Point -32 °C (-25.6 °F) [8][11]
Boiling Point 188-189 °C (370.4-372.2 °F) 1B

with decomposition

Vapor Pressure

0.1 to 0.5 mmHg at 20 °C (68

OF)

[5]

Vapor Density

4.35 (Air = 1)

[5]

Table 2: Solubility Profile of Dimethyl Sulfate

Solvent Solubility Source
Water 2.8 g/100 mL at 20 °C (reacts 61[6]
slowly)
Ethanol Soluble [3]
Ether Soluble [6]
Dioxane Soluble [6]
Acetone Soluble [6]
Aromatic Hydrocarbons Soluble [6]
Carbon Disulfide Sparingly soluble [6]
Aliphatic Hydrocarbons Sparingly soluble [6]
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Table 3: Flammability and Reactivity Data for Dimethyl

Sulfate
Property Value Source
Flash Point 83 °C (181.4 °F) - Closed Cup [5][11]
Autoignition Temperature 370 °F (188 °C) [5]
Lower Explosive Limit (LEL) 3.6% by volume [11]
Upper Explosive Limit (UEL) 23.2% by volume [11]

Reactivity

Reacts violently with
ammonium hydroxide, sodium
azide, and strong oxidizers.
Decomposes in water to form
sulfuric acid and methanol.

Corrosive to metals.

[5](8]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the

key physicochemical properties of liquid compounds like dimethyl sulfate. These protocols are

based on standard laboratory techniques.

Determination of Boiling Point

The boiling point of dimethyl sulfate can be determined using a distillation method or a micro-

boiling point apparatus.

Methodology: Simple Distillation

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

o Sample Preparation: A small volume of dimethyl sulfate is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.
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e Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

o Temperature Reading: The temperature is recorded when the vapor temperature stabilizes,
indicating the boiling point. This is the temperature at which the liquid and vapor phases are
in equilibrium.

o Condensation: The vapor then passes into the condenser, where it is cooled and condenses
back into a liquid, which is collected in the receiving flask.

Determination of Melting Point (Freezing Point)

For substances that are liquid at room temperature, the melting point is often referred to as the
freezing point.

Methodology: Cooling Curve

Sample Preparation: A sample of dimethyl sulfate is placed in a test tube fitted with a
thermometer.

e Cooling: The test tube is immersed in a cooling bath (e.g., an ice-salt mixture).

o Temperature Monitoring: The temperature of the sample is recorded at regular intervals as it
cools.

» Data Plotting: A graph of temperature versus time is plotted.

e Melting Point Determination: The temperature at which the cooling rate slows down and the
temperature remains constant for a period (the plateau) is the freezing point (melting point).

Determination of Density

The density of a liquid can be determined using a pycnometer or a hydrometer.
Methodology: Pycnometer Method

» Weighing the Pycnometer: A clean, dry pycnometer (a small glass flask with a precise
volume) is weighed empty.
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Filling the Pycnometer: The pycnometer is filled with dimethyl sulfate, ensuring no air
bubbles are trapped. The excess liquid is wiped off.

Weighing the Filled Pycnometer: The pycnometer filled with the sample is weighed.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid
of known density (e.qg., distilled water) and weighed again. This allows for the precise
determination of the pycnometer's volume.

Calculation: The density of dimethyl sulfate is calculated by dividing the mass of the sample
by the volume of the pycnometer.

Determination of Vapor Pressure

Vapor pressure can be measured using a static or dynamic method.

Methodology: Static Method

Apparatus: A sample of dimethyl sulfate is placed in a flask connected to a manometer.
Evacuation: The air is evacuated from the flask to remove any other gases.

Equilibrium: The flask is placed in a constant temperature bath until the liquid-vapor
equilibrium is established.

Pressure Measurement: The difference in the mercury levels in the manometer is measured,
which corresponds to the vapor pressure of the substance at that temperature.

Temperature Variation: The experiment is repeated at different temperatures to obtain a
vapor pressure curve.

Determination of Solubility

The solubility of dimethyl sulfate in water can be determined by the shake-flask method.

Methodology: Shake-Flask Method
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o Sample Preparation: An excess amount of dimethyl sulfate is added to a known volume of
water in a sealed flask.

» Equilibration: The flask is agitated in a constant temperature bath for an extended period
(e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The mixture is allowed to stand, and the aqueous phase is carefully
separated from the undissolved dimethyl sulfate.

» Concentration Analysis: The concentration of dimethyl sulfate in the aqueous phase is
determined using a suitable analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).

» Solubility Calculation: The solubility is expressed as the mass of solute per volume or mass
of solvent.

Visualizations

The following diagrams, generated using Graphviz, illustrate key relationships and workflows
relevant to the handling of dimethyl sulfate.
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Safe Handling Workflow for Dimethyl Sulfate

1. Risk Assessment
- Review SDS
- Identify Hazards

5. Spill Response
- Evacuate Area
- Absorb with Inert Material
- Decontaminate with 5% Ammonia

Click to download full resolution via product page

Caption: A workflow diagram illustrating the essential steps for the safe handling of dimethyl
sulfate.
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Reactivity Profile of Dimethyl Sulfate
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Caption: A diagram illustrating the key reactivity hazards associated with dimethyl sulfate.

Conclusion

A comprehensive understanding of the physicochemical properties of dimethyl sulfate is
paramount for its safe and effective use in research and industrial applications. This guide has
provided a detailed summary of its key properties, standardized experimental protocols for their
determination, and visual aids to underscore important safety and reactivity considerations.
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Adherence to strict safety protocols, including the use of appropriate engineering controls and
personal protective equipment, is essential when working with this hazardous but valuable
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

